3-{2-[(3aR*,7aS*)-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl]-2-oxoethyl}-2,4-imidazolidinedione

• IUPAC Name: 3-[2-[(3aS,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-2-oxoethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H17N3O3/c17-11-5-14-13(19)16(11)8-12(18)15-6-9-3-1-2-4-10(9)7-15/h1-2,9-10H,3-8H2,(H,14,19)/t9-,10+
• InChI Key: QSKMXMMWRUCPAH-AOOOYVTPSA-N
• Canonical SMILES: C1C=CCC2C1CN(C2)C(=O)CN3C(=O)CNC3=O
• Isomeric SMILES: C1C=CC[C@@H]2[C@H]1CN(C2)C(=O)CN3C(=O)CNC3=O
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "3-{2-[(3aR*,7aS*)-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl]-2-oxoethyl}-2,4-imidazolidinedione" often involves complex chemical reactions. A study by Wang et al. (2016) demonstrated the catalytic asymmetric chemoselective 1,3-dipolar cycloadditions of an azomethine ylide with isatin-derived imines, leading to the enantioselective construction of spiro[imidazolidine-2,3'-oxindole] frameworks, showcasing a methodology that could be applicable to the synthesis of our compound of interest (Wang et al., 2016).

Molecular Structure Analysis

The molecular structure of such compounds reveals intricate details about their stereochemistry and conformation. Han et al. (2012) developed a stereoselective reaction producing dispiro[oxazolidine-2-thione]bisoxindoles, which could share structural similarities with our target compound, indicating the potential complexity and stereochemical richness of its molecular structure (Han et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving "3-{2-[(3aR*,7aS*)-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl]-2-oxoethyl}-2,4-imidazolidinedione" are expected to be diverse. For instance, reactions detailed by Klásek et al. (2010) on the synthesis and transformation of related compounds underscore the complex reactivity patterns that can emerge from such molecular frameworks, including cycloadditions and rearrangements (Klásek et al., 2010).

Physical Properties Analysis

The physical properties of compounds like "3-{2-[(3aR*,7aS*)-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl]-2-oxoethyl}-2,4-imidazolidinedione" include solubility, melting point, and molecular geometry. These properties are crucial for understanding the compound's behavior in various environments and applications. Studies on similar compounds provide insights into how the molecular structure affects these physical properties.

Chemical Properties Analysis

Chemical properties, including reactivity with other chemical agents, stability under different conditions, and potential for participating in chemical reactions, are vital for comprehensively understanding such a compound. The work by Angyal et al. (2019) on the cycloaddition of azomethine ylides with 2 H-azirines leading to novel spiro frameworks highlights the innovative pathways through which the chemical properties of related compounds can be explored and utilized (Angyal et al., 2019).

Mechanism of Action

The mechanism of action of a compound depends on its biological activity, which is not known for this specific compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve studying its biological activity, if any.